Potassium glycol sulfate
Description
Glycols (e.g., ethylene or propylene glycol) are diols, and their sulfated derivatives are organic sulfates with hydroxyl and sulfate groups. Such compounds are distinct from inorganic sulfates (e.g., potassium sulfate, K₂SO₄) and other alkyl/aryl sulfates. This article compares structurally and functionally related compounds based on available evidence, including potassium alkyl sulfates, sulfated glycol derivatives, and inorganic sulfates.
Properties
CAS No. |
59599-54-1 |
|---|---|
Molecular Formula |
C2H5KO5S |
Molecular Weight |
180.22 g/mol |
IUPAC Name |
potassium;2-hydroxyethyl sulfate |
InChI |
InChI=1S/C2H6O5S.K/c3-1-2-7-8(4,5)6;/h3H,1-2H2,(H,4,5,6);/q;+1/p-1 |
InChI Key |
ABWOJTVKEBKALJ-UHFFFAOYSA-M |
SMILES |
C(COS(=O)(=O)[O-])O.[K+] |
Canonical SMILES |
C(COS(=O)(=O)[O-])O.[K+] |
Other CAS No. |
59599-54-1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison of Sulfate Compounds
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